Cas no 35629-71-1 (4-(trifluoromethyl)-1,3-oxazol-2-amine)

4-(Trifluoromethyl)-1,3-oxazol-2-amine is a heterocyclic compound featuring an oxazole core substituted with a trifluoromethyl group at the 4-position and an amine functionality at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the oxazole ring contributes to its versatility in medicinal chemistry. Its reactivity allows for further functionalization, enabling the development of bioactive molecules. This compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its ability to engage in hydrogen bonding and hydrophobic interactions.
4-(trifluoromethyl)-1,3-oxazol-2-amine structure
35629-71-1 structure
Product Name:4-(trifluoromethyl)-1,3-oxazol-2-amine
CAS No:35629-71-1
MF:C4H3F3N2O
MW:152.074630975723
MDL:MFCD07777221
CID:54463
PubChem ID:2763188
Update Time:2025-06-07

4-(trifluoromethyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(Trifluoromethyl)oxazol-2-amine
    • 2-Amino-4-(trifluoromethyl)oxazole
    • 2-Amino-4-trifluoromethyloxazole
    • 4-(TRILFUOROMETHYL)-1,3-OXAZOL-2-AMINE
    • 4-(trifluoromethyl)-1,3-oxazol-2-amine
    • Oxazole,2-amino-4-(trifluoromethyl)- (8CI)
    • (4-Trifluoromethyloxazol-2-yl)amine
    • 4-(Trifluoromethyl)-2-oxazolamine
    • 4-Trifluoromethyl-oxazol-2-ylamine
    • 2-Oxazolamine, 4-(trifluoromethyl)-
    • LUSFWEXIRSHBNN-UHFFFAOYSA-N
    • 4-(Trifluoromethyl)oxazole-2-amine
    • 2-Oxazolamine,4-(trifluoromethyl)-
    • SBB051931
    • AB42401
    • AK135041
    • EN001416
    • SC-3
    • AKOS005255409
    • SY040628
    • EN300-97654
    • Z939904642
    • A18683
    • [4-(trifluoromethyl)-oxazol-2-yl]-amine
    • CS-W006806
    • 35629-71-1
    • DTXSID60376798
    • MFCD07777221
    • J-513927
    • s10216
    • 2-amino-4-trifluoromethyloxazole, AldrichCPR
    • AM20090563
    • 4-(trifluoromethyl)-1,3-oxazole-2-amine
    • SCHEMBL2374152
    • FS-2031
    • FT-0685287
    • DS-2971
    • DB-017477
    • MDL： MFCD07777221
    • Inchi： 1S/C4H3F3N2O/c5-4(6,7)2-1-10-3(8)9-2/h1H,(H2,8,9)
    • InChI Key： LUSFWEXIRSHBNN-UHFFFAOYSA-N
    • SMILES： FC(C1=COC(N)=N1)(F)F

Computed Properties

  • Exact Mass: 152.02000
  • Monoisotopic Mass: 152.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.502
  • Boiling Point: 183.4℃ at 760 mmHg
  • Flash Point: 64.7°C
  • Refractive Index: 1.325
  • PSA: 52.05000
  • LogP: 1.85680

4-(trifluoromethyl)-1,3-oxazol-2-amine Security Information

4-(trifluoromethyl)-1,3-oxazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(trifluoromethyl)-1,3-oxazol-2-amine Pricemore >>

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